Cas no 1806842-17-0 (5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine
• CAS No: 1806842-17-0
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4874820
• Update Time: 2025-10-31

5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-6(9)4-3(1-11)2-12-7(10)5(4)13(14)15/h2,6H
• InChI Key： SSNQFIAQNGSGNX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 82.5

Additional information on 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine

Introduction to 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine (CAS No. 1806842-17-0)

5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine, with the CAS number 1806842-17-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, a fluoro group, and a nitro group, makes this molecule a versatile intermediate in synthetic chemistry.

The< strong>cyano group (–CN) introduces a polarized carbon-nitrogen triple bond, which can participate in various chemical reactions such as nucleophilic substitution and condensation reactions. The< strong>difluoromethyl group (–CF₂) enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The< strong>fluoro group (–F) is known for its ability to modulate pharmacokinetic properties, including bioavailability and metabolic clearance. Lastly, the< strong>nitro group (–NO₂) can be reduced to an amine, providing a pathway for further functionalization.

In recent years, the pharmaceutical industry has seen a surge in the development of novel pyridine derivatives due to their broad range of biological activities. Pyridine-based compounds have been widely explored for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine make it a promising candidate for further investigation as a lead compound or intermediate in drug discovery.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have been leveraging its unique structural motifs to develop new therapeutic agents. For instance, the combination of electron-withdrawing groups like the cyano and nitro groups can enhance binding affinity to biological targets. Additionally, the presence of fluorine atoms can improve drug-like properties such as solubility and cell membrane permeability.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-known for their efficacy in crop protection chemicals. The specific arrangement of functional groups in 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine may contribute to its ability to interact with biological targets in pests and weeds while maintaining environmental safety.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as cross-coupling reactions, fluorochemical transformations, and nitration processes have been refined to incorporate the desired functional groups with high precision. These improvements have not only enhanced the yield but also reduced the environmental impact of manufacturing processes.

The biological activity of 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine has been studied in various preclinical models. Preliminary findings suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health. For example, its structural analogs have shown promise in inhibiting kinases involved in cancer progression. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's stability under different conditions is another area of interest. Studies have been conducted to evaluate its shelf life, solubility in various solvents, and resistance to degradation under physiological conditions. These properties are crucial for determining its suitability for industrial applications and ensuring consistent performance in pharmaceutical formulations.

The synthesis of 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine involves multiple steps that require careful optimization to achieve high purity and yield. Researchers have developed novel synthetic routes that minimize side reactions and maximize efficiency. These advancements are essential for scaling up production while maintaining cost-effectiveness and sustainability.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets and assess its pharmacokinetic profile. These simulations provide valuable insights into how modifications can be made to enhance its efficacy and reduce potential side effects.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine (CAS No.< strong>1806842-17-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, paving the way for new discoveries and applications.